Cas no 139333-09-8 (3H-1,2,4-Triazole-3,5(4H)-dione, 4-(1-anthracenyl)-)

• Product Name: 3H-1,2,4-Triazole-3,5(4H)-dione, 4-(1-anthracenyl)-
• CAS No: 139333-09-8
• MF: C₁₆H₉N₃O₂
• MW: 275.261563062668
• CID: 1267041
• PubChem ID: 71342812
• Update Time: 2025-04-20

3H-1,2,4-Triazole-3,5(4H)-dione, 4-(1-anthracenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3,5(4H)-dione, 4-(1-anthracenyl)-
• 4-anthracen-1-yl-1,2,4-triazole-3,5-dione
• DTXSID90769518
• 139333-09-8
• 4-(Anthracen-1-yl)-3H-1,2,4-triazole-3,5(4H)-dione

• Inchi： 1S/C16H9N3O2/c20-15-17-18-16(21)19(15)14-7-3-6-12-8-10-4-1-2-5-11(10)9-13(12)14/h1-9H
• InChI Key： SGZFIGNAMBKNNN-UHFFFAOYSA-N
• SMILES： O=C1N=NC(N1C1=CC=CC2=CC3C=CC=CC=3C=C21)=O

Computed Properties

• Exact Mass: 275.06957
• Monoisotopic Mass: 275.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• PSA: 62.1